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Compound of Interest

Compound Name: 4,7-Dihydroxycoumarin

Cat. No.: B595064 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the synthesis of 4,7-dihydroxycoumarin, a

valuable scaffold in medicinal chemistry and drug development. The primary synthetic route

discussed is the Pechmann condensation, a cornerstone method for coumarin synthesis. While

a specific, detailed protocol for the direct condensation of resorcinol with malonic acid to yield

4,7-dihydroxycoumarin is not extensively documented in readily available literature, this guide

presents a generalized experimental protocol based on established Pechmann reaction

principles. Additionally, a documented synthesis of the closely related 7-hydroxycoumarin from

resorcinol and malic acid is provided as a reference.

Physicochemical and Spectral Data
A summary of the key physicochemical and spectral data for 4,7-dihydroxycoumarin is

presented below for easy reference and comparison.
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Property Value Reference

Molecular Formula C₉H₆O₄ [1]

Molecular Weight 178.14 g/mol [1]

Appearance Solid [1]

Melting Point 275-280 °C [2]

CAS Number 1983-81-9 [1]

¹H NMR (DMSO-d₆)
See detailed spectral data

section below.
[2]

¹³C NMR (DMSO-d₆)
See detailed spectral data

section below.
[2]

IR (KBr)
See detailed spectral data

section below.
[3]

Experimental Protocols
Protocol 1: Generalized Pechmann Condensation for
4,7-Dihydroxycoumarin Synthesis (Proposed)
This protocol outlines a plausible method for the synthesis of 4,7-dihydroxycoumarin by the

acid-catalyzed condensation of resorcinol with malonic acid. This procedure is based on the

general principles of the Pechmann condensation.

Materials:

Resorcinol

Malonic acid

Concentrated sulfuric acid (H₂SO₄) or Polyphosphoric acid (PPA)

Ethanol

Ice
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Deionized water

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Heating mantle or oil bath

Reflux condenser

Beaker

Buchner funnel and filter paper

Crystallizing dish

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, combine resorcinol (1.0 eq) and malonic

acid (1.0-1.2 eq).

Acid Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid or

polyphosphoric acid to the flask with continuous stirring. The reaction is exothermic, and the

temperature should be monitored.

Reaction: Heat the reaction mixture to 80-100°C with constant stirring for 2-4 hours. The

progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and then

carefully pour it into a beaker containing crushed ice and water.

Precipitation and Filtration: A solid precipitate of crude 4,7-dihydroxycoumarin should form.

Collect the crude product by vacuum filtration using a Buchner funnel and wash it thoroughly

with cold deionized water to remove any residual acid.
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Purification: Purify the crude product by recrystallization from a suitable solvent, such as

aqueous ethanol, to obtain pure 4,7-dihydroxycoumarin.

Drying: Dry the purified crystals in a vacuum oven at a moderate temperature.

Expected Yield: The yield for this proposed reaction is not explicitly documented. Yields for

Pechmann condensations can vary widely depending on the specific substrates and conditions,

but yields in the range of 40-70% are often achievable.

Protocol 2: Synthesis of 7-Hydroxycoumarin via
Pechmann Condensation (Reference)
This protocol describes a documented method for the synthesis of 7-hydroxycoumarin from

resorcinol and malic acid, which may serve as a useful reference for the synthesis of related

hydroxycoumarins.[4]

Materials:

Resorcinol

Malic acid

Concentrated sulfuric acid (H₂SO₄)

Nitrobenzene or Nitrotoluene (optional, to improve yield and consistency)[4]

Deionized water

Ice

Procedure:

Reaction Setup: In a flask equipped with a stirrer, thermometer, and reflux condenser, charge

concentrated sulfuric acid.

Reactant Addition: Slowly add a mixture of resorcinol and malic acid to the stirred sulfuric

acid. An exotherm will be observed.
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Solvent Addition (Optional): Add nitrobenzene or nitrotoluene to the reaction mixture.[4]

Reaction: Heat the mixture to a temperature between 100-150°C for a sufficient time to

complete the reaction.[4]

Work-up: Cool the reaction mixture and pour it into ice water to precipitate the product.

Purification: The crude 7-hydroxycoumarin can be purified by recrystallization. If

nitrobenzene was used, it can be removed by steam distillation.[4]

Detailed Spectral Data
While a fully assigned high-resolution spectrum is not readily available in the searched

literature, the following represents typical spectral data for 4,7-dihydroxycoumarin based on

available information.[2][3]

¹H NMR (DMSO-d₆, chemical shifts in ppm): The spectrum is expected to show signals for

the aromatic protons on the coumarin ring system and the hydroxyl protons. The proton at

position 3 of the lactone ring is also a key feature.[2]

¹³C NMR (DMSO-d₆, chemical shifts in ppm): The spectrum will show signals for the nine

carbon atoms of the coumarin core, including the carbonyl carbon of the lactone, the carbons

bearing the hydroxyl groups, and the other aromatic and vinylic carbons.[2]

IR (KBr, cm⁻¹): The infrared spectrum will exhibit characteristic absorption bands for the

hydroxyl (O-H) stretching, the lactone carbonyl (C=O) stretching, and C=C stretching of the

aromatic ring. A representative IR spectrum shows characteristic peaks for these functional

groups.[3]

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the synthesis of 4,7-
dihydroxycoumarin via the proposed Pechmann condensation.
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Caption: Generalized workflow for 4,7-dihydroxycoumarin synthesis.

Reaction Scheme
The following diagram illustrates the proposed chemical reaction for the synthesis of 4,7-
dihydroxycoumarin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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